![molecular formula C8H8O2S B3104371 2-Propenoic acid, 3-(5-methyl-2-thienyl)-, (E)- CAS No. 14770-88-8](/img/structure/B3104371.png)
2-Propenoic acid, 3-(5-methyl-2-thienyl)-, (E)-
Overview
Description
“2-Propenoic acid, 3-(5-methyl-2-thienyl)-, (E)-” is a chemical compound with the CAS Number: 70329-36-1 . Its IUPAC name is (E)-3-(5-methyl-1H-1lambda3-thiophen-2-yl)acrylic acid . The compound has a molecular weight of 169.22 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H9O2S/c1-6-2-3-7(11-6)4-5-8(9)10/h2-5,11H,1H3,(H,9,10)/b5-4+ . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is stored at room temperature . Unfortunately, other physical and chemical properties like melting point, boiling point, and density were not available in the search results.Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, including 3-(5-methylthiophen-2-yl)prop-2-enoic Acid, are an important class of heterocyclic compounds with diverse applications in medicinal chemistry . They have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Drug Synthesis
Several commercially available drugs contain a thiophene nucleus, indicating the importance of thiophene derivatives in drug synthesis . The compound 3-(5-methylthiophen-2-yl)prop-2-enoic Acid could potentially be used in the synthesis of new drugs with improved pharmacological activity.
Material Science
Due to their structural and electronic properties, compounds having a thiophene core are promising candidates for materials-related applications . These include functional materials biosensors, organic field effect transistors (OFETs), and organic light-emitting diodes (OLEDs) .
Crystallography
The compound 3-(5-methylthiophen-2-yl)prop-2-enoic Acid can be used in crystallography studies . The single-crystal XRD investigation shows that this compound is crystallized in a triclinic lattice of P1 space group .
Interaction Energy Analysis
This compound can also be used in the study of interaction energies . The three-dimensional interaction energies are calculated for the intermolecular interactions using the energy density wave function .
Chemical Synthesis
The compound 2-Acetyl-5-methylthiophene, which is structurally similar to 3-(5-methylthiophen-2-yl)prop-2-enoic Acid, may be used in the preparation of various other compounds . This suggests that 3-(5-methylthiophen-2-yl)prop-2-enoic Acid could also be used in similar chemical synthesis processes.
properties
IUPAC Name |
(E)-3-(5-methylthiophen-2-yl)prop-2-enoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O2S/c1-6-2-3-7(11-6)4-5-8(9)10/h2-5H,1H3,(H,9,10)/b5-4+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHOAQQYXASUJOT-SNAWJCMRSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C=CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(S1)/C=C/C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Propenoic acid, 3-(5-methyl-2-thienyl)-, (E)- |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.